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Compound of Interest

Compound Name: Diethyl dimethylphosphoramidate

CAS No.: 2404-03-7

Cat. No.: B12657328

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Diethyl
Dimethylphosphoramidate

Abstract
This technical guide provides a comprehensive overview of the core physicochemical

properties of Diethyl Dimethylphosphoramidate (CAS No. 2404-03-7), with a specific focus

on its boiling point and density. Intended for researchers, chemists, and professionals in drug

development and materials science, this document synthesizes key data with practical, field-

proven methodologies for their experimental determination. Beyond presenting numerical

values, this guide explains the causality behind experimental choices, ensuring that the

described protocols are self-validating and grounded in authoritative scientific principles. The

content covers chemical identity, synthesis, reactivity, applications, and essential safety

protocols, establishing a thorough resource for the scientific community.

Chemical Identity and Core Physical Properties
Diethyl dimethylphosphoramidate, systematically named N,N-Dimethyl O,O'-diethyl

phosphoramidate, is an organophosphorus compound belonging to the phosphoramidate
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family.[1] Its structure is characterized by a central phosphorus atom double-bonded to an

oxygen atom and single-bonded to a dimethylamino group and two ethoxy groups.[1] This

unique arrangement influences its reactivity and physical properties.[1]

Table 1: Chemical Identifiers for Diethyl Dimethylphosphoramidate

Identifier Value

CAS Number 2404-03-7[1][2]

Molecular Formula C6H16NO3P[1][2][3]

Molecular Weight 181.17 g/mol [1][2]

IUPAC Name
N-diethoxyphosphoryl-N-methylmethanamine[1]

[2]

Common Synonyms
Diethyl N,N-dimethylphosphoramidate, N,N-

Dimethyl O,O'-diethyl phosphoramidate[1][2][3]

Canonical SMILES CCOP(=O)(N(C)C)OCC[1]

InChI Key MSDFSXFZUKFPKX-UHFFFAOYSA-N[1][3]

The physical state and behavior of this compound under various conditions are dictated by its

intermolecular forces and molecular mass. The key physical constants are summarized below.

Table 2: Core Physical Properties of Diethyl Dimethylphosphoramidate

Property Value Conditions

Boiling Point 193.5 °C[1] at 760 mmHg

Density 1.055 g/cm³[1] Not Specified

Flash Point 70.8 °C[1] Not Specified

Refractive Index ~1.425[1] Not Specified
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Synthesis Overview
The synthesis of diethyl dimethylphosphoramidate can be achieved through several

established routes in organic chemistry. A prevalent and effective method is Salt Elimination,

which involves the reaction of dimethylamine with a phosphorylating agent like diethyl

chlorophosphate in the presence of a base.[1] The base neutralizes the HCl byproduct, driving

the reaction to completion.

Other notable synthetic pathways include:

Oxidative Cross-Coupling: Reacting dimethylamine with a suitable phosphorus compound

under oxidative conditions.[1]

Nitrene Insertion: Utilizing phosphoryl azides that react via a nitrene intermediate, a method

often catalyzed by transition metals like Iridium(III) or Ruthenium(IV).[1][4]

The choice of synthetic route depends on factors such as desired yield, purity requirements,

and the availability of starting materials.

Chemical Reactivity
The reactivity of diethyl dimethylphosphoramidate is governed by the electrophilic

phosphorus center and the nucleophilic nitrogen of the dimethylamino group.[1]

Hydrolysis: In aqueous environments, the compound can undergo hydrolysis, cleaving the P-

N bond to yield diethyl phosphate and dimethylamine.[1][5] This reactivity is a critical

consideration for its handling and storage.

Alkylation: The nitrogen atom can act as a nucleophile in alkylation reactions.[1]

Reagent in Synthesis: It serves as a valuable precursor for the synthesis of other

phosphorus-containing compounds, such as phosphonates, by reacting with alcohols or

phenols.[1]

Experimental Determination of Physical Properties
To ensure scientific integrity, the physical properties of a compound must be verifiable through

standardized experimental protocols. The following sections detail the methodologies for
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determining the boiling point and density of diethyl dimethylphosphoramidate.

Protocol for Boiling Point Determination
The boiling point is a fundamental property reflecting the volatility of a liquid. Its accurate

determination is crucial for purification by distillation and for understanding intermolecular

forces. The standard method involves distillation under controlled atmospheric pressure.

Methodology:

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom

flask, a distillation head with a thermometer adapter, a condenser, and a receiving flask.

Ensure all glass joints are properly sealed.

Sample Preparation: Place a sample of diethyl dimethylphosphoramidate into the round-

bottom flask along with a few boiling chips to ensure smooth boiling. The flask should not be

more than two-thirds full.

Heating: Gently heat the flask using a heating mantle. The key is to achieve a slow, steady

distillation rate, approximately 1-2 drops of distillate per second. This ensures that the vapor

and liquid are in equilibrium, a prerequisite for an accurate boiling point reading.

Temperature Measurement: Position the thermometer bulb just below the side arm of the

distillation head. This placement ensures the bulb is fully immersed in the vapor phase,

measuring the temperature at which the liquid and vapor phases are in equilibrium.

Data Recording: Record the temperature when it stabilizes during distillation. This stable

temperature is the boiling point. It is also critical to record the ambient atmospheric pressure,

as boiling point is pressure-dependent. The reported value of 193.5°C corresponds to

standard atmospheric pressure (760 mmHg).[1]
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Caption: Experimental workflow for determining the boiling point via distillation.

Protocol for Density Determination
Density, the mass per unit volume, is a characteristic property used for substance identification

and purity assessment. A pycnometer, a flask with a precisely known volume, provides a highly

accurate method for its determination.

Methodology:

Calibration: Thoroughly clean and dry the pycnometer. Determine its empty mass (m_empty)

using an analytical balance.

Reference Liquid: Fill the pycnometer with a reference liquid of known density (e.g.,

deionized water) at a specific, constant temperature. The temperature control is critical

because density is temperature-dependent.

Mass of Reference: Weigh the pycnometer filled with the reference liquid (m_ref_liquid). The

volume of the pycnometer (V) can then be calculated: V = (m_ref_liquid - m_empty) /

ρ_ref_liquid.

Sample Measurement: Empty and dry the pycnometer. Fill it with the sample, diethyl
dimethylphosphoramidate, ensuring it reaches the same constant temperature used for

the reference liquid.

Mass of Sample: Weigh the pycnometer filled with the sample (m_sample).
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Density Calculation: The density of the sample (ρ_sample) is calculated using the formula:

ρ_sample = (m_sample - m_empty) / V. This self-validating system relies on the accurately

determined volume from the reference liquid.
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Caption: Workflow for density measurement using a pycnometer.
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Applications and Significance
Diethyl dimethylphosphoramidate is more than a laboratory curiosity; its chemical properties

make it a valuable compound in several fields:

Organic Synthesis: It is frequently used as a reagent and a building block for creating more

complex phosphorus-containing molecules.[1]

Pharmaceutical Development: The phosphoramidate moiety is of interest in drug design for

its ability to modify biological molecules, and compounds like this are investigated for

potential therapeutic applications.[1][6]

Agricultural Chemistry: Its reactivity profile has led to exploration for its potential use in

developing novel pesticides or herbicides.[1][6]

Safety and Hazard Information
As an organophosphorus compound, diethyl dimethylphosphoramidate requires careful

handling. Based on the Globally Harmonized System (GHS), it presents several hazards.

GHS Hazard Classification:[2]

Skin Irritation (Category 2): Causes skin irritation.[2]

Eye Irritation (Category 2): Causes serious eye irritation.[2]

Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory

irritation.[2]

Precautionary Measures:[7]

Handling: Use only outdoors or in a well-ventilated area.[7] Avoid breathing dust, fumes, gas,

mist, vapors, or spray.[7] Wash skin thoroughly after handling.[7]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[7]
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Storage: Store in a well-ventilated place and keep the container tightly closed.[7] Store

locked up.[7]

Always consult the full Safety Data Sheet (SDS) before handling this chemical.[7][8][9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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